![molecular formula C28H25N3O4S B2677001 N-(4-((8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)sulfonyl)phenyl)-2-naphthamide CAS No. 681270-75-7](/img/structure/B2677001.png)
N-(4-((8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)sulfonyl)phenyl)-2-naphthamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-((8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)sulfonyl)phenyl)-2-naphthamide is a useful research compound. Its molecular formula is C28H25N3O4S and its molecular weight is 499.59. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Novel Heterocyclic Systems
Naphthyridine derivatives, such as the specified compound, are part of a broader class of heterocycles known for their diverse pharmacological activities. For instance, a novel naphthyridine derivative demonstrated significant anticancer activity in human melanoma A375 cells. This compound induces necroptosis at low concentrations and apoptosis at higher concentrations, highlighting its potential as a chemical substance for melanoma treatment (Kong et al., 2018).
Synthesis and Anticancer Evaluation
The synthesis and evaluation of phenylaminosulfanyl-1,4-naphthoquinone derivatives, which include structures similar to the specified compound, have shown potent cytotoxic activity against various human cancer cell lines. These studies underscore the compounds' ability to induce apoptosis and arrest the cell cycle, suggesting their potential as agents against multiple cancer types (Ravichandiran et al., 2019).
Advanced Organic Synthesis
The chemical structure of the specified compound relates to broader research in organic synthesis, where similar naphthyridine derivatives are used as key intermediates or products. For instance, the synthesis of novel annulated products from aminonaphthyridinones demonstrates the creation of new heterocyclic systems, showcasing the compound's relevance in advancing organic chemistry knowledge and techniques (Deady & Devine, 2006).
Asymmetric Radical Cyclopropanation
Research involving donor-substituted diazo reagents, which are structurally related to the given compound, has led to developments in asymmetric radical cyclopropanation of alkenes. This highlights the compound's potential involvement in synthesizing cyclopropane derivatives, offering valuable insights into asymmetric synthesis and catalysis (Wang et al., 2017).
properties
IUPAC Name |
N-[4-[(6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-11-yl)sulfonyl]phenyl]naphthalene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H25N3O4S/c32-27-7-3-6-26-23-14-19(17-31(26)27)16-30(18-23)36(34,35)25-12-10-24(11-13-25)29-28(33)22-9-8-20-4-1-2-5-21(20)15-22/h1-13,15,19,23H,14,16-18H2,(H,29,33) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIMRZYLDBXVTTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CN(CC1C3=CC=CC(=O)N3C2)S(=O)(=O)C4=CC=C(C=C4)NC(=O)C5=CC6=CC=CC=C6C=C5 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H25N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
499.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.